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Compound of Interest
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Cat. No.: B026723 Get Quote

For researchers and scientists in drug development, ensuring the safe and compliant disposal

of all laboratory chemicals, including seemingly benign substances like glycine, is a critical

aspect of laboratory safety and operational excellence. This guide provides detailed, step-by-

step procedures for the proper disposal of glycine, ensuring the protection of personnel and the

environment.

Immediate Safety and Logistical Information
Glycine, a non-essential amino acid, is generally considered non-hazardous.[1][2] However, it

is imperative to handle all laboratory chemicals with care and to follow established safety

protocols. Before proceeding with any disposal method, always consult your institution's

specific safety guidelines and local, state, and federal regulations.[3][4][5][6][7]

Personal Protective Equipment (PPE)
When handling glycine, especially in powdered form, it is recommended to wear:

Safety glasses or goggles

Gloves

A lab coat
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The appropriate disposal method for glycine depends on the form of the waste (solid, aqueous

solution, or as a neutralizer for other chemicals).

Solid Glycine Waste
Solid glycine waste, including spills, should be handled as follows:

Containment: For spills, clean up the material immediately.[4]

Collection: Carefully sweep the solid glycine into a suitable, labeled container with a lid.[4][8]

To minimize dust generation, you can lightly dampen the solid spill with water before

sweeping.[9]

Disposal: The collected solid waste should be disposed of through one of the following

methods, in accordance with institutional and local regulations:

Licensed Disposal Company: Offer surplus and non-recyclable glycine to a licensed

professional waste disposal company.[8][10]

Recycling: If the material is unused and uncontaminated, recycling may be an option.[4]

Consult with your institution's environmental health and safety (EHS) office or the

manufacturer for recycling options.[4]

Aqueous Glycine Solutions
For small quantities of aqueous glycine solutions, drain disposal may be permissible, subject to

local regulations and the concentration of the solution.

Check Local Regulations: Before proceeding, confirm that your local wastewater treatment

authority permits the drain disposal of glycine.

Dilution: Dilute the glycine solution with a large amount of water. A general guideline is to

flush with at least 100 times the volume of the solution being disposed.[11][12]

pH Adjustment: Ensure the pH of the solution is within the acceptable range for drain

disposal, typically between 5.5 and 9.0.[12]
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Disposal: Slowly pour the diluted and pH-adjusted solution down the drain, followed by a

copious amount of running water.[3]

Glycine as a Neutralizing Agent
Glycine is an effective agent for neutralizing high-level disinfectants such as glutaraldehyde

and ortho-phthalaldehyde (OPA), rendering them safe for drain disposal.

Neutralization: Add glycine powder to the used disinfectant solution.

Mixing and Reaction Time: Stir the mixture and allow it to sit for the recommended time to

ensure complete neutralization.

Disposal: After neutralization, the solution can typically be disposed of down the drain with

plenty of water, in accordance with local regulations.[3]

Quantitative Data for Glycine Disposal
The following table summarizes key quantitative parameters for the disposal of glycine and its

use as a neutralizer.

Parameter Guideline Source(s)

Permissible Daily Drain

Disposal

Up to a few hundred grams or

milliliters per day
[11][12]

pH Range for Drain Disposal 5.5 - 9.0 [12]

Water Dilution for Drain

Disposal

At least 100-fold excess of

water
[11][12]

Glycine for Glutaraldehyde

Neutralization

100 grams of glycine powder

per gallon of disinfectant
[3]

Glycine for OPA Neutralization

A minimum of 25 grams of

glycine per gallon of OPA

solution

[9]

Neutralization Time for OPA Minimum of one hour [9]
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Glycine Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of glycine

waste in a laboratory setting.
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Caption: Decision workflow for the proper disposal of different forms of glycine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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